Cas no 900021-73-0 (3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid)

• Product Name: 3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid
• CAS No: 900021-73-0
• MF: C₁₈H₂₈O₃
• MW: 292.413125991821
• CID: 6847655
• PubChem ID: 21199226
• Update Time: 2025-05-20

3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-23227717
• 3-(3,5-Di-tert-butyl-4-methoxyphenyl)propanoic acid
• 900021-73-0
• SCHEMBL7796603
• 3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid

• Inchi： 1S/C18H28O3/c1-17(2,3)13-10-12(8-9-15(19)20)11-14(16(13)21-7)18(4,5)6/h10-11H,8-9H2,1-7H3,(H,19,20)
• InChI Key： OIVMSYQLRZZQDV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(CCC(=O)O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 292.20384475Da
• Monoisotopic Mass: 292.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid

Comprehensive Overview of 3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid (CAS No. 900021-73-0)

3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid (CAS No. 900021-73-0) is a specialized organic compound that has garnered significant attention in the fields of antioxidant research, polymer stabilization, and pharmaceutical intermediates. This compound, characterized by its unique tert-butyl and methoxy functional groups, exhibits remarkable stability and reactivity, making it a valuable asset in various industrial and scientific applications.

The molecular structure of 3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid features a propanoic acid backbone attached to a di-tert-butyl-methoxyphenyl ring. This configuration not only enhances its lipophilicity but also contributes to its efficacy as a radical scavenger. Researchers and manufacturers are increasingly exploring its potential in UV stabilizers and additives for plastics, addressing the growing demand for durable materials in packaging and automotive industries.

In recent years, the compound has been linked to sustainable chemistry initiatives, particularly in the development of eco-friendly antioxidants. With the rise of green chemistry trends, 3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid is being studied for its biodegradability and low toxicity profile. These attributes align with global efforts to reduce environmental impact, making it a topic of interest in academic publications and patent filings.

Another area of exploration is its role in pharmaceutical synthesis. The compound’s phenylpropanoic acid moiety is structurally similar to non-steroidal anti-inflammatory drugs (NSAIDs), sparking investigations into its potential as a drug precursor. While not a therapeutic agent itself, its derivatives could pave the way for novel anti-inflammatory or neuroprotective compounds, addressing unmet medical needs.

From a commercial perspective, CAS No. 900021-73-0 is often sought after by chemical suppliers and research laboratories. Its applications in material science and specialty chemicals have led to a steady market demand. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and quality, underscoring its importance in high-precision formulations.

In conclusion, 3-(3,5-di-tert-butyl-4-methoxyphenyl)propanoic acid represents a versatile compound with multifaceted applications. Its relevance to sustainability, advanced materials, and biomedical research positions it as a critical subject for ongoing scientific inquiry. As industries continue to prioritize innovation and environmental responsibility, this compound is poised to play an increasingly prominent role in future developments.